Cas no 712-11-8 (1-(6-Fluoro-1H-indol-3-yl)propan-2-amine)

• Product Name: 1-(6-Fluoro-1H-indol-3-yl)propan-2-amine
• CAS No: 712-11-8
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• MDL: MFCD00022773
• CID: 2193052
• PubChem ID: 15289992
• Update Time: 2024-03-01

1-(6-Fluoro-1H-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-indole-3-ethanamine, 6-fluoro-.alpha.-methyl-
• 2-(6-fluoro-indol-3-yl)-1-methyl-ethylamine
• 6-Fluoro-AMT
• alpha-methyl-6-fluorotryptamine
• 6-Fluoro-alpha-methyltryptamine
• XYJYWUUXCUJXAI-UHFFFAOYSA-N
• 1-(6-fluoro-1H-indol-3-yl)propan-2-amine
• 2-(6-fluoro-1H-indol-3-yl)-1-methylethylamine
• 1H-Indole-3-ethanamine, 6-fluoro-alpha-methyl-
• Q15405286
• 1-(6-Fluoro-1H-indol-3-yl)propan-2-amine

• MDL： MFCD00022773
• Inchi： 1S/C11H13FN2/c1-7(13)4-8-6-14-11-5-9(12)2-3-10(8)11/h2-3,5-7,14H,4,13H2,1H3
• InChI Key： XYJYWUUXCUJXAI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CC(C)N

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles